Cas no 1259478-49-3 (6-Amino-3-(perfluorophenyl)picolinaldehyde)

• Product Name: 6-Amino-3-(perfluorophenyl)picolinaldehyde
• CAS No: 1259478-49-3
• MF: C₁₂H₅F₅N₂O
• MW: 288.172919988632
• CID: 4929546
• Update Time: 2025-05-20

6-Amino-3-(perfluorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(perfluorophenyl)picolinaldehyde

• Inchi： 1S/C12H5F5N2O/c13-8-7(9(14)11(16)12(17)10(8)15)4-1-2-6(18)19-5(4)3-20/h1-3H,(H2,18,19)
• InChI Key： KOLYGYYSTXVYKF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1=CC=C(N)N=C1C=O)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 2.4
• Topological Polar Surface Area: 56

Additional information on 6-Amino-3-(perfluorophenyl)picolinaldehyde

6-Amino-3-(Perfluorophenyl)Picolinaldehyde: A Comprehensive Overview

6-Amino-3-(Perfluorophenyl)Picolinaldehyde, also known by its CAS number 1259478-49-3, is a compound of significant interest in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines an amino group at the 6-position and a perfluorophenyl group at the 3-position of a picolinaldehyde framework. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of 6-Amino-3-(Perfluorophenyl)Picolinaldehyde involves a series of carefully designed organic reactions. Researchers have employed methods such as nucleophilic substitution, coupling reactions, and oxidation processes to achieve the desired product. Recent advancements in catalytic systems and green chemistry have further optimized the synthesis pathway, reducing environmental impact while maintaining high yields and purity.

Picolinaldehyde derivatives, including 6-Amino-3-(Perfluorophenyl)Picolinaldehyde, have been extensively studied for their potential in drug discovery. The amino group at the 6-position serves as a versatile site for further functionalization, enabling the creation of bioactive molecules with tailored pharmacokinetic profiles. For instance, studies have shown that this compound exhibits promising activity against certain enzymes and receptors, making it a candidate for therapeutic development.

In materials science, the perfluorophenyl group in 6-Amino-3-(Perfluorophenyl)Picolinaldehyde contributes to its high thermal stability and chemical resistance. These properties make it an attractive building block for constructing advanced materials such as polymers, coatings, and sensors. Recent research has explored its use in self-healing polymers, where its ability to undergo reversible covalent bond formation plays a crucial role.

The electronic properties of 6-Amino-3-(Perfluorophenyl)Picolinaldehyde also render it suitable for applications in optoelectronics. Its conjugated system allows for efficient charge transport, which is essential for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Studies have demonstrated that incorporating this compound into device architectures can enhance performance metrics such as luminous efficiency and power conversion efficiency.

CAS No 1259478-49-3 represents not only a specific chemical entity but also a platform for innovation across multiple disciplines. Its structural versatility, combined with recent breakthroughs in synthetic methodologies and application-oriented research, positions it as a key molecule in contemporary scientific exploration.